Cas no 1711-35-9 (Benzoic acid,4-methyl-, 3-methylphenyl ester)

• Product Name: Benzoic acid,4-methyl-, 3-methylphenyl ester
• CAS No: 1711-35-9
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 117984
• PubChem ID: 230518
• Update Time: 2025-04-18

Benzoic acid,4-methyl-, 3-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methyl-, 3-methylphenyl ester
• Benzyl p-toluate
• CS-0153079
• 1711-35-9
• DS-8198
• Benzoic acid, 4-methyl-, phenylmethyl ester
• p-Toluic acid, benzyl ester
• SCHEMBL9409652
• NSC25467
• Benzyl4-methylbenzoate
• Benzyl 4-methylbenzoate
• NSC-25467
• SCHEMBL6057219
• 5467-99-2
• Benzyl 4-methylbenzoate #
• AKOS003442383
• LNXGEZSXCGDUSD-UHFFFAOYSA-N
• DTXSID90282338
• Benzyl-4-methylbenzoate
• MFCD04347391
• AM83217

• Inchi： 1S/C15H14O2/c1-12-7-9-14(10-8-12)15(16)17-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： LNXGEZSXCGDUSD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3